Cas no 892593-43-0 (N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline)

• Product Name: N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline
• CAS No: 892593-43-0
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD00465459
• CID: 4718717
• Update Time: 2025-10-06

N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-{[(prop-2-en-1-yl)amino]methyl}aniline
• N,N-dimethyl-4-[(prop-2-enylamino)methyl]aniline
• N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline

• MDL： MFCD00465459
• Inchi： 1S/C12H18N2/c1-4-9-13-10-11-5-7-12(8-6-11)14(2)3/h4-8,13H,1,9-10H2,2-3H3
• InChI Key： CILDMWRQFVOAIK-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)CNCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 158
• Topological Polar Surface Area: 15.3

Additional information on N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline

N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline (CAS No. 892593-43-0)

The compound N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline, identified by the CAS registry number 892593-43-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as DMA (though not to be confused with other similarly named compounds), has garnered attention due to its unique chemical structure and promising properties.

The molecular structure of N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline consists of an aniline backbone with a dimethylamino group attached to the para position. The presence of the propenylamino substituent introduces additional functionality, making this compound highly reactive and suitable for various synthetic transformations. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymeric systems and functionalized surfaces.

One of the most notable aspects of this compound is its ability to undergo controlled polymerization under specific conditions. Researchers have demonstrated that N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline can serve as a monomer in radical polymerization reactions, yielding polymers with tailored mechanical and electronic properties. These polymers have shown promise in applications such as flexible electronics, sensors, and drug delivery systems.

In addition to its role in polymer chemistry, this compound has also been explored for its potential in drug design. The dimethylamino group and the propenylamino substituent provide opportunities for bioisosteric replacements and pharmacophore modeling. Recent computational studies suggest that derivatives of this compound could exhibit activity against various enzyme targets, making it a valuable lead compound in medicinal chemistry.

The synthesis of N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity, facilitating its use in large-scale applications.

From an environmental standpoint, researchers are increasingly interested in the biodegradation pathways of this compound. Preliminary studies indicate that under aerobic conditions, it can undergo microbial degradation, though further investigations are required to fully understand its environmental impact.

In conclusion, N,N-Dimethyl-4-[(prop-2-enylamino)methyl]aniline (CAS No. 892593-43-0) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, reactivity, and potential for further functionalization make it a subject of ongoing research interest. As new findings emerge, this compound is expected to play an even more significant role in advancing technological and therapeutic innovations.